Cas no 15645-46-2 (Adenosine,2-amino-8-chloro-N-methyl- (9CI))

• Product Name: Adenosine,2-amino-8-chloro-N-methyl- (9CI)
• CAS No: 15645-46-2
• MF: C₁₁H₁₅ClN₆O₄
• MW: 330.727600336075
• CID: 237016
• PubChem ID: 273017
• Update Time: 2025-04-19

Adenosine,2-amino-8-chloro-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-amino-8-chloro-N-methyl- (9CI)
• 2-(2-amino-8-chloro-6-methylaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 8-Chloro-2-imino-N-methyl-9-pentofuranosyl-2,9-dihydro-1H-purin-6-amine
• NSC-117842
• NSC117842
• DTXSID10935455
• 15645-46-2

• Inchi： 1S/C11H15ClN6O4/c1-14-7-4-8(17-11(13)16-7)18(10(12)15-4)9-6(21)5(20)3(2-19)22-9/h3,5-6,9,19-21H,2H2,1H3,(H3,13,14,16,17)
• InChI Key： AEIFEKJEVJGFJZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(NC)=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 330.08400
• Monoisotopic Mass: 330.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 2.1
• Boiling Point: 789.2°Cat760mmHg
• Flash Point: 431.1°C
• Refractive Index: 1.879
• PSA: 151.57000
• LogP: -0.63070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides